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Compound of Interest

Compound Name: Diisobutyl disulfide

Cat. No.: B074427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety precautions and handling
guidelines for Diisobutyl disulfide (CAS No. 1518-72-5). The information is intended to
support researchers, scientists, and professionals in drug development in the safe handling
and management of this chemical in a laboratory setting.

Chemical and Physical Properties

Diisobutyl disulfide is a colorless to light yellow, clear liquid with a characteristic pungent
odor.[1][2] It is an organosulfur compound that is insoluble in water but soluble in organic
solvents like ethanol and ether.[1][2] Understanding its physical and chemical properties is

crucial for safe handling and storage.

Table 1: Physical and Chemical Properties of Diisobutyl Disulfide
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Property Value Reference
Molecular Formula C8H18S2 [1]

Molar Mass 178.36 g/mol [1]
Appearance .Cok.)rless to light yellow clear (2]

liquid

Odor Pungent [1]

Boiling Point 109 °C at 13 mmHg [1]

Flash Point 67 °C (153 °F) [3]

Density 0.93 g/cm?3 [1114]
Refractive Index 1.4840-1.4870 [1][4]

N Insoluble in water; soluble in
Solubility _ [1][2]
organic solvents

Hazard Identification and Toxicology

Diisobutyl disulfide is classified as a combustible liquid and can be irritating to the eyes, skin,
and respiratory system.[1][5]

Potential Health Effects:

Inhalation: May cause respiratory irritation.[5]

Skin Contact: Causes skin irritation.[5]

Eye Contact: Causes serious eye irritation.[5]

Ingestion: May be harmful if swallowed.[5]

Currently, there is no information available to indicate that Diisobutyl disulfide is a
carcinogen.[6]

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize the risks associated with
Diisobutyl disulfide.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[5][7]
e Avoid contact with skin and eyes by wearing appropriate personal protective equipment.[5]
» Avoid inhalation of vapor or mist.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[7]

o Take precautionary measures against static discharge.[6][7]

e Use non-sparking tools.[8][9]

o Ensure that eyewash stations and safety showers are readily accessible.[6]
Storage:

e Store in a cool, dry, and well-ventilated place.[5][7]

o Keep containers tightly closed.[5][7]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Diisobutyl
disulfide.

o Eye/Face Protection: Wear chemical safety goggles or a face shield that conforms to EN166
(EV) or NIOSH (US) standards.[6][10]

» Skin Protection: Wear chemical-resistant gloves (e.g., neoprene, PVC) and a lab coat or
overalls.[10] Gloves should be inspected before use.[5][10]
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» Respiratory Protection: In a well-ventilated area, respiratory protection may not be required
under normal use.[10] For spills or in situations with inadequate ventilation, use a full-face
respirator with appropriate cartridges (e.g., ABEK type) or a self-contained breathing
apparatus (SCBA).[5][10]

Emergency Procedures
First-Aid Measures:

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids.[5][6] Remove contact lenses if present and easy to do.[5] Seek medical
advice.[1][5]

 In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothing.[5][6] If skin irritation occurs, get medical advice/attention.[6]

« If inhaled: Move the person into fresh air.[5] If not breathing, give artificial respiration.[5]
Consult a physician.[5]

« If swallowed: Do NOT induce vomiting.[5] Rinse mouth with water.[5] Never give anything by
mouth to an unconscious person.[5] Consult a physician.[5]

Fire-Fighting Measures:

» Suitable extinguishing media: Use "alcohol” foam, dry chemical, or carbon dioxide for small
fires.[5] For large fires, use water spray, fog, or foam.[5][7]

» Unsuitable extinguishing media: Do not use a solid water stream as it may be ineffective.[5]

o Specific hazards: The substance is combustible. Containers may explode when heated.[6]
Vapors are heavier than air and may travel to a source of ignition and flash back.[8]

o Protective equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

Accidental Release Measures:
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» Personal precautions: Evacuate personnel to a safe area.[5] Wear appropriate personal
protective equipment.[5] Ensure adequate ventilation.[5] Remove all sources of ignition.[5][6]

e Environmental precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let
the product enter drains.[5]

» Methods for cleaning up: Contain the spillage and then collect with an electrically protected
vacuum cleaner or by wet-brushing.[5] Absorb with inert material (e.g., sand, silica gel, acid
binder, universal binder, sawdust) and place in a suitable, closed container for disposal.[6]

Experimental Protocols

Detailed experimental protocols for toxicological and safety studies of Diisobutyl disulfide are
not publicly available in the searched safety data sheets and chemical databases. Such studies
are typically conducted by manufacturers and regulatory agencies and are often proprietary.
For specific experimental methodologies, it is recommended to consult specialized toxicological
literature or contact the chemical supplier for more detailed information.

Logical Workflow for Spill Management

The following diagram illustrates a logical workflow for handling a Diisobutyl disulfide spill,
from initial detection to final disposal.
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Caption: Logical workflow for Diisobutyl disulfide spill management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guidelines-for-diisobutyl-disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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